Cas no 91574-47-9 (3-(4-Cyano-phenyl)-propionic acid tert-butyl ester)

• Product Name: 3-(4-Cyano-phenyl)-propionic acid tert-butyl ester
• CAS No: 91574-47-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD15474834
• CID: 2182433
• PubChem ID: 20269929
• Update Time: 2025-04-21

3-(4-Cyano-phenyl)-propionic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyano-phenyl)-propionic acid tert-butyl ester
• 4-(2-t-butoxycarbonylethyl)-benzonitrile
• 91574-47-9
• 1,1-Dimethylethyl 4-cyanobenzenepropanoate
• SCHEMBL10978242
• DTXSID701264735
• DB-282767
• tert-Butyl 3-(4-cyanophenyl)propanoate
• SB39888
• BEFRPENLYMDRND-UHFFFAOYSA-N

• MDL： MFCD15474834
• Inchi： 1S/C14H17NO2/c1-14(2,3)17-13(16)9-8-11-4-6-12(10-15)7-5-11/h4-7H,8-9H2,1-3H3
• InChI Key： BEFRPENLYMDRND-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.125928785Da
• Monoisotopic Mass: 231.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų